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Compound of Interest

1-Chloro-2-(4-ethoxybenzyl)-4-
Compound Name:
iodobenzene

Cat. No.: B057572

This document provides an in-depth overview of 1-Chloro-2-(4-ethoxybenzyl)-4-
iodobenzene, a key intermediate in pharmaceutical and materials science research. It is
intended for researchers, scientists, and professionals in the field of drug development and
organic synthesis.

Chemical Identity and Properties

1-Chloro-2-(4-ethoxybenzyl)-4-iodobenzene is a polysubstituted aromatic compound.[1] Its
molecular structure incorporates chloro, iodo, and ethoxybenzyl groups, making it a versatile
building block in organic synthesis.[1][2]

Table 1: Physicochemical Properties of 1-Chloro-2-(4-ethoxybenzyl)-4-iodobenzene
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Property Value References

Molecular Formula C15H14cCIIO [31141[5]

Molecular Weight 372.63 g/mol [31[41[6]

CAS Number 1103738-29-9 [3][4][6]
White to light yellow crystalline

Appearance (2]
powder

Melting Point 82-85°C [2]
Sparingly soluble in water;

Solubility Soluble in ethanol, methanol, [2]
and dichloromethane.
4-lodo-1-chloro-2-(4-
ethoxybenzyl)benzene, 1-

Synonyms chloro-2-[(4- [31141[5]

ethoxyphenyl)methyl]-4-
iodobenzene

Applications in Research and Development

This compound is a crucial intermediate in the synthesis of various high-value molecules:

o Pharmaceuticals: It is prominently used in the synthesis of Dapagliflozin, a potent and

selective sodium-glucose cotransporter 2 (SGLTZ2) inhibitor for the treatment of type 2

diabetes.[4][6] It also serves as a precursor for developing antitumor agents (e.g.,

benzimidazole-pyrimidine hybrids that inhibit tubulin polymerization), anti-inflammatory

compounds, and antiviral agents, including HIV-1 integrase inhibitors.[2]

o Materials Science: Its unique structure is leveraged in the creation of functional materials

such as liquid crystals and organic light-emitting diodes (OLEDSs).[2] For instance, it is a

starting material for synthesizing hole-transporting materials used in OLEDs.[2]

Synthesis and Experimental Protocols
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Several synthetic routes to 1-Chloro-2-(4-ethoxybenzyl)-4-iodobenzene have been
developed. A common and well-documented method involves the reduction of a ketone
precursor.

This protocol details the reductive conversion of the ketone to the target compound.[4][7]
Materials:

¢ (2-chloro-5-iodophenyl)(4-ethoxyphenyl)methanone
e Dichloromethane (DCM)

» Acetonitrile

e Sodium borohydride (NaBHa)

o Trimethylchlorosilane (TMSCI)

e Boron trifluoride diethyl etherate (BFs-OEtz2)

e Sodium carbonate (Na2COs) solution (12%)

o Toluene

e Methanol

e Anhydrous sodium sulfate (Na2S0a4)

Procedure:

« Initial Reaction Setup: Under a nitrogen atmosphere, add 1.0 g of (2-chloro-5-iodophenyl)(4-
ethoxyphenyl)methanone and 10.88 g of dichloromethane to a 100 mL reaction flask. Heat
the mixture to 30-40 °C.[4][7]

» First Reduction Step: Add 2.88 g of acetonitrile and 0.2 g of sodium borohydride. Stir the
reaction at 30-40 °C for 30 minutes. Subsequently, slowly add 0.84 g of trimethylchlorosilane
dropwise, maintaining the temperature for 4 hours.[4][7]
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e Second Reduction Step: Add another 0.6 g of sodium borohydride and 2.52 g of
trimethylchlorosilane and continue the reaction at 30-40°C for an additional 4 hours.[4][7]

» Friedel-Crafts-type Reduction: Cool the reaction mixture to 0-5 °C. Slowly add 2.2 g of boron
trifluoride diethyl etherate dropwise, ensuring the temperature remains below 10 °C.
Afterward, raise the temperature to 30-35 °C and maintain for 4 hours.[4][7]

e Final Reduction and Quenching: Cool the mixture again to 10-15 °C, add 0.6 g of sodium
borohydride and 1.65 g of boron trifluoride diethyl etherate, and heat to 30-35 °C for 4 hours.
After the reaction is complete, cool to 0-5 °C. Add 20 mL of dichloromethane, followed by the
slow dropwise addition of 20 mL of 12% sodium carbonate solution to quench the reaction.
Stir for 20 minutes.[4][7]

o Work-up and Purification: Separate the organic and aqueous layers. Extract the aqueous
phase twice with 40 mL of dichloromethane. Combine the organic phases, wash with water,
and dry over anhydrous sodium sulfate. Filter and concentrate the solution under reduced
pressure to obtain a crude product.[4][7]

o Crystallization: Dissolve the crude product in 3 mL of toluene and heat to 60 °C. Slowly add
12 mL of methanol dropwise. Cool the solution to -10 °C and allow it to crystallize for 8
hours. Filter and dry the resulting solid to obtain the final product.[4]

Visualization of Synthetic Workflow

The following diagram illustrates the key stages of the synthesis protocol described above.

Click to download full resolution via product page

Caption: Synthetic workflow for 1-Chloro-2-(4-ethoxybenzyl)-4-iodobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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